2-(4-tert-butylphenyl)-N-(2,4-dimethoxyphenyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-tert-butylphenyl)-N-(2,4-dimethoxyphenyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C28H36N4O3S and its molecular weight is 508.68. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
One area of research involves the synthesis and characterization of compounds with similar structural features. For example, studies have reported on the synthesis of ortho-linked polyamides and the preparation of new derivatives of carbo(hetero)cyclospirobutanoic lactones. These works highlight the chemical processes used to create compounds with potentially useful properties, such as solubility in polar solvents, thermal stability, and the ability to form transparent, flexible films (Hsiao et al., 2000; Kuroyan et al., 1995).
Antiviral Evaluation
Compounds structurally related to the query compound have been designed, synthesized, and evaluated for antiviral activity. For instance, a study on new spirothiazolidinone derivatives investigated their potential against influenza A/H3N2 virus and human coronavirus 229E. These compounds showed promising activity, indicating the potential for the development of new classes of antiviral molecules (Apaydın et al., 2020).
Pharmacophore Design for Anticancer Agents
Another application involves the synthesis of functionalized amino acid derivatives to serve as new pharmacophores for designing anticancer agents. These derivatives exhibited cytotoxicity against human cancer cell lines, suggesting their usefulness in developing new anticancer therapies (Kumar et al., 2009).
Supramolecular Arrangements
Research on supramolecular arrangements based on cyclohexane-5-spirohydantoin derivatives has been conducted, illustrating the influence of substituents on the cyclohexane ring in forming specific supramolecular structures. This study provides insights into the relationship between molecular and crystal structures, which is crucial for the development of materials with desired properties (Graus et al., 2010).
Properties
IUPAC Name |
2-(4-tert-butylphenyl)-N-(2,4-dimethoxyphenyl)-3-ethylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H36N4O3S/c1-7-36-25-24(19-8-10-20(11-9-19)27(2,3)4)30-28(31-25)14-16-32(17-15-28)26(33)29-22-13-12-21(34-5)18-23(22)35-6/h8-13,18H,7,14-17H2,1-6H3,(H,29,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBZUOYKTDPLHFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC2(CCN(CC2)C(=O)NC3=C(C=C(C=C3)OC)OC)N=C1C4=CC=C(C=C4)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H36N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
508.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.